3-cyclopropyl-1-[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C17H23N5O2/c1-11-9-12(2)19-16(18-11)20-7-5-13(6-8-20)21-10-15(23)22(17(21)24)14-3-4-14/h9,13-14H,3-8,10H2,1-2H3
• InChI Key: FIVNQMZYAGNZQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCC(CC2)N3CC(=O)N(C3=O)C4CC4)C
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.4 g/mol
• CAS No.: 2549047-27-8

Description

3-cyclopropyl-1-[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C17H23N5O2 and its molecular weight is 329.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.18517499 g/mol and the complexity rating of the compound is 505. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

3-Cyclopropyl-1-[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, synthesis, and pharmacological implications based on diverse research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a cyclopropyl group, a piperidine moiety, and an imidazolidine ring with dione functionality. This unique arrangement contributes to its interaction with biological targets.

Antiproliferative Activity

Research indicates that derivatives of imidazolidine-2,4-dione exhibit notable antiproliferative effects against various cancer cell lines. For instance, studies demonstrated that certain derivatives showed IC50 values significantly lower than established chemotherapeutics like irinotecan, suggesting potent anticancer properties .

Compound	Cell Line Tested	IC50 (µM)	Reference
18	A549 (Lung)	5.5
18	MCF-7 (Breast)	6.0
18	HepG2 (Liver)	5.8

Antibacterial Activity

The compound has also been evaluated for its antibacterial properties. In vitro tests against Gram-positive bacteria showed promising results, indicating its potential as an antimicrobial agent. The active compound demonstrated significant inhibition of bacterial growth compared to control groups .

The biological activity of this compound is hypothesized to involve interactions with specific molecular targets such as enzymes or receptors. These interactions can lead to downstream effects that inhibit cell proliferation or bacterial growth .

Case Study 1: Anticancer Screening

A comprehensive study was conducted to evaluate the anticancer activity of various imidazolidine derivatives. The most effective derivative showed a marked reduction in cell viability across multiple cancer types, highlighting the potential for further development into therapeutic agents .

Case Study 2: Antibacterial Efficacy

In another investigation focusing on antibacterial properties, the compound was tested against a panel of bacterial strains. The results indicated that it effectively inhibited the growth of several pathogenic strains, warranting further exploration into its mechanism and potential clinical applications .